Cas no 1806590-72-6 (3-Bromo-5-formylphenylhydrazine)

• Product Name: 3-Bromo-5-formylphenylhydrazine
• CAS No: 1806590-72-6
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 4797902
• Update Time: 2025-10-09

3-Bromo-5-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-formylphenylhydrazine

• Inchi： 1S/C7H7BrN2O/c8-6-1-5(4-11)2-7(3-6)10-9/h1-4,10H,9H2
• InChI Key： ZPYKZEOMKZDZKJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1

Additional information on 3-Bromo-5-formylphenylhydrazine

Chemical Profile of 3-Bromo-5-formylphenylhydrazine (CAS No. 1806590-72-6)

3-Bromo-5-formylphenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1806590-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the phenylhydrazine class, characterized by the presence of both bromine and formyl functional groups on a benzene ring, which makes it a versatile intermediate in synthetic chemistry. The unique structural features of this molecule contribute to its potential applications in the development of novel bioactive molecules.

The bromine substituent at the 3-position and the formyl group at the 5-position of the phenyl ring endow 3-Bromo-5-formylphenylhydrazine with distinct reactivity patterns. The bromine atom is highly electrophilic, making it susceptible to nucleophilic substitution reactions, while the formyl group is a potent electrophile that can participate in condensation reactions with various nucleophiles, including amines and alcohols. These properties make it an invaluable building block for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing new pharmacophores for therapeutic applications. 3-Bromo-5-formylphenylhydrazine has emerged as a key intermediate in the synthesis of heterocyclic compounds, which are widely explored for their pharmacological properties. Heterocycles are integral to many drugs due to their ability to interact with biological targets in specific ways, often leading to enhanced binding affinity and selectivity.

One of the most promising areas of research involving 3-Bromo-5-formylphenylhydrazine is its utility in generating novel inhibitors of enzyme targets associated with inflammatory and metabolic diseases. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory pathways. The formyl group allows for facile condensation with amino acids or other nitrogen-containing heterocycles, leading to peptidomimetic inhibitors that exhibit high specificity and potency.

Moreover, the bromine substituent provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or alkyl groups at various positions on the benzene ring, expanding the structural diversity of potential drug candidates. Such modifications are crucial for optimizing pharmacokinetic properties, solubility, and metabolic stability.

Recent advancements in computational chemistry have also highlighted the importance of 3-Bromo-5-formylphenylhydrazine as a scaffold for drug design. Molecular modeling studies suggest that its rigid aromatic core can be engineered to fit into specific binding pockets of biological targets, such as protein kinases or transcription factors. By leveraging computational tools, researchers can predict how structural modifications will affect binding affinity and identify promising candidates for experimental validation.

The pharmaceutical industry has taken note of these findings, leading to increased investment in synthetic strategies that utilize 3-Bromo-5-formylphenylhydrazine as a starting material. Several companies are now exploring its application in late-stage functionalization programs aimed at producing novel small-molecule drugs with improved therapeutic profiles. The compound’s ability to undergo multiple transformations while retaining its core structure makes it an attractive choice for medicinal chemists seeking efficient routes to complex molecules.

In addition to its pharmaceutical applications, 3-Bromo-5-formylphenylhydrazine has shown promise in materials science research. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand or precursor for metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies, further broadening the scope of this versatile compound.

The synthesis of 3-Bromo-5-formylphenylhydrazine itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves bromination followed by formylation of a suitable precursor aromatic compound. Advances in green chemistry principles have prompted researchers to explore more sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption.

Quality control and analytical characterization are critical aspects when working with 3-Bromo-5-formylphenylhydrazine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity levels. These analytical methods ensure that researchers receive consistent batches suitable for their intended applications.

The future prospects for 3-Bromo-5-formylphenylhydrazine appear bright, with ongoing research uncovering new synthetic methodologies and applications. As drug discovery efforts continue to evolve toward more targeted and personalized therapies, compounds like this one will play an increasingly important role in generating innovative molecular solutions.